Cas no 1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 2-nitrophenyl group at the 1-position and a thiophen-2-yl moiety at the 5-position. This structure combines electron-withdrawing (nitro) and electron-donating (thiophene) groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its unique electronic properties facilitate applications in the development of pharmaceuticals, agrochemicals, and functional materials. The compound's stability and reactivity under various conditions make it suitable for further functionalization, including cross-coupling reactions. Its well-defined molecular architecture also supports research in optoelectronics and coordination chemistry.
1269293-17-5 structure
Product Name:1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
CAS No:1269293-17-5
MF:C13H9N3O2S
MW:271.294461011887
CID:1089306
PubChem ID:56956097
Update Time:2025-10-23
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
- 1-(2-nitrophenyl)-5-thiophen-2-ylpyrazole
- AKOS022172567
- 1269293-17-5
- DTXSID60719020
-
- Inchi: 1S/C13H9N3O2S/c17-16(18)11-5-2-1-4-10(11)15-12(7-8-14-15)13-6-3-9-19-13/h1-9H
- InChI Key: NCRGXUDFYSKLRA-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 271.04154771g/mol
- Monoisotopic Mass: 271.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.9Ų
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003852-1g |
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole |
1269293-17-5 | 95% | 1g |
405.01 USD | 2021-06-01 | |
| Chemenu | CM188296-1g |
1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole |
1269293-17-5 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM188296-1g |
1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole |
1269293-17-5 | 95% | 1g |
$450 | 2024-08-02 | |
| Ambeed | A207899-1g |
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole |
1269293-17-5 | 95+% | 1g |
$405.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770517-1g |
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole |
1269293-17-5 | 98% | 1g |
¥4252.00 | 2024-08-09 |
1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole) Related Products
- 478395-52-7(1-Phenyl-5-(thiophen-2-yl)-1H-pyrazole)
- 478395-54-9(1H-PYRAZOLE, 1-(4-BROMOPHENYL)-5-(2-THIENYL)-)
- 116922-49-7(1H-Pyrazole-4-carbonitrile, 1-(4-nitrophenyl)-5-phenyl-3-(2-thienyl)-)
- 16860-69-8(1H-Pyrazole, 1,3-diphenyl-5-(2-thienyl)-)
- 1269292-14-9(1-(2-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
- 1269293-54-0(1-(3-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)
- 1269294-00-9(1-(4-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)
- 1269291-68-0(5-(Thiophen-2-yl)-1-(p-tolyl)-1H-pyrazole)
- 1269291-65-7(1-(4-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)
- 1269292-53-6(1-(4-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk